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Compound of Interest

Compound Name: α-Ergocryptine-d3

Cat. No.: B1147346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for α-Ergocryptine-d3. The information presented is intended to equip laboratory

personnel with the necessary knowledge to handle this compound safely. The safety data for α-

Ergocryptine is used as a surrogate for α-Ergocryptine-d3, as the deuterated form is not

expected to have significantly different toxicological properties.

Hazard Identification and Classification
α-Ergocryptine is classified as a hazardous substance. The following table summarizes its GHS

(Globally Harmonized System of Classification and Labelling of Chemicals) classification.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin[1]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[1]

Reproductive Toxicity 2
H361: Suspected of damaging

fertility or the unborn child[1][2]

Effects on or via lactation -
H362: May cause harm to

breast-fed children[1]

Signal Word: Warning[1]

Pictograms:

alt text

alt text

Toxicological Data
A subacute dietary toxicity study in Sprague-Dawley rats provides key data on the potential

effects of α-ergocryptine.
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Parameter Species
Route of
Administrat
ion

Duration

NOAEL (No-
Observed-
Adverse-
Effect
Level)

Key
Findings

General

Toxicity

Sprague-

Dawley Rat
Dietary 28-32 days

4 mg/kg

diet[3][4]

U-shaped

dose-

response

curves for

body weight,

food intake,

and food

efficiency.

Effects on

hematological

parameters,

serum

enzymes,

and organ

weights were

observed at

higher doses.

[3][4]

The U-shaped dose-response curve observed in some parameters is hypothesized to be

related to the dopaminergic properties of α-ergocryptine influencing food intake[3][5].

Exposure Controls and Personal Protection
Strict adherence to safety protocols is mandatory when handling α-Ergocryptine-d3.

Engineering Controls
Ventilation: Handle in a well-ventilated place, preferably in a chemical fume hood to avoid

dust and aerosol formation.[1][6]
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Emergency Equipment: Ensure emergency exits and a risk-elimination area are readily

accessible.[1]

Personal Protective Equipment (PPE)
PPE Type Specifications

Eye/Face Protection

Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US)

standards.[1]

Skin Protection

Chemical-impermeable gloves (inspected prior

to use), and fire/flame resistant and impervious

clothing.[1]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a full-face respirator should be

used.[1]

The following diagram illustrates the recommended PPE workflow.

Figure 1: Personal Protective Equipment (PPE) Workflow

Safe Handling and Storage
Handling: Avoid contact with skin and eyes.[1][6] Avoid the formation of dust and aerosols.[1]

[6] Use non-sparking tools to prevent fire from electrostatic discharge.[1][6] Do not eat, drink,

or smoke when using this product.[1] Wash hands thoroughly after handling.[1]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][6]

Store locked up and apart from foodstuff containers or incompatible materials.[1][6]

Recommended storage temperature is 2-8°C in a refrigerator.[7]

First Aid Measures
In case of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[1] If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

The logical flow for responding to an exposure event is depicted below.

Figure 2: First Aid Response Flowchart

Spills and Disposal
Spill Response: Evacuate personnel to safe areas.[1] Wear appropriate PPE, including a

self-contained breathing apparatus if necessary.[1] Avoid dust formation.[1] Remove all

sources of ignition.[1] Prevent further leakage or spillage if safe to do so.[1] Do not let the

chemical enter drains.[1]

Disposal: Dispose of contents and container to an appropriate treatment and disposal facility

in accordance with applicable laws and regulations.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

Specific Hazards: No data available.
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Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[1]

Signaling Pathways and Mechanism of Action
α-Ergocryptine acts as a dopamine receptor agonist.[8] Its biological effects are primarily

mediated through its interaction with dopamine receptors in various tissues. Dihydro-alpha-

ergocryptine, a related compound, is a potent agonist of the dopamine D2 receptor and a

partial agonist of the D1 and D3 receptors.[9] It also interacts with alpha-1 and alpha-2

adrenergic receptors.[9] The toxicological effects observed, such as changes in food intake and

hormonal parameters, are likely linked to its dopaminergic activity.[3][5]

The following diagram illustrates a simplified representation of α-Ergocryptine's primary

mechanism of action.

Figure 3: Simplified Signaling Pathway of α-Ergocryptine

This guide is intended for informational purposes and should not replace a thorough review of

the official Safety Data Sheet (SDS) and consultation with safety professionals. Always

prioritize safety and handle α-Ergocryptine-d3 with the utmost care in a controlled laboratory

setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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